(E)-3-(1,3-Benzodioxol-5-yl)-1-[4-(3-methylimidazol-4-yl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-[4-(3-methylimidazol-4-yl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C19H21N3O3/c1-21-12-20-11-16(21)15-6-8-22(9-7-15)19(23)5-3-14-2-4-17-18(10-14)25-13-24-17/h2-5,10-12,15H,6-9,13H2,1H3/b5-3+
• InChI Key: NKMFNQVHIXZJHC-HWKANZROSA-N
• Canonical SMILES: CN1C=NC=C1C2CCN(CC2)C(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: CN1C=NC=C1C2CCN(CC2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

(E)-3-(1,3-Benzodioxol-5-yl)-1-[4-(3-methylimidazol-4-yl)piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C19H21N3O3 and its molecular weight is 339.395. The purity is usually 95%.
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Scientific Research Applications

Neuropeptide Y Y1 Receptor Antagonists

A study on benzimidazoles derivatives, including compounds with piperidine groups, explored their role as neuropeptide Y Y1 receptor antagonists. This research aimed at developing anti-obesity drugs, highlighting the potential of these compounds in weight management therapies (Zarrinmayeh et al., 1998).

Anti-Fatigue Effects

Benzamide derivatives, such as 1-(1,3-benzodioxol-5-ylcarbonyl) piperidine (1-BCP), were synthesized and evaluated for their anti-fatigue effects. This research has potential implications for developing treatments that enhance endurance and combat fatigue (Wu et al., 2014).

Corrosion Inhibition

Benzimidazole derivatives with piperidine components have been studied for their effectiveness in inhibiting corrosion of steel in hydrochloric acid. These compounds could be valuable in industrial applications where corrosion resistance is critical (Yadav et al., 2016).

Antitumor Agents

Research on 2-(benzimidazol-2-yl)quinoxalines with piperidine moieties indicates promising activity against a range of cancer lines. These compounds offer potential pathways for developing new anticancer treatments (Mamedov et al., 2022).

Neuroleptic Activity

A series of benzisoxazoles with substituted piperidinyl groups were synthesized and evaluated for their neuroleptic activity, contributing to the development of drugs for neurological disorders (Strupczewski et al., 1985).

Antibacterial Activities

Benzimidazole derivatives with piperidine groups have shown efficacy against both Gram-positive and Gram-negative bacteria, indicating their potential as new classes of antibacterial agents (He et al., 2003).

AMPA Receptor Modulation

The drug 1-(1,3-benzodioxol-5-ylcarbonyl)-piperidine (1-BCP) has been studied for its effects on AMPA receptor-mediated currents, suggesting potential applications in treating neurological disorders (Arai et al., 1994).